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Compound of Interest

Compound Name: Ethyl 2-nitrobenzoate

Cat. No.: B1362548 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 2-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of ethyl 2-nitrobenzoate, a key intermediate in organic synthesis and drug

development. The information is presented to be a valuable resource for researchers and

scientists working with this compound.

Chemical Identity
Ethyl 2-nitrobenzoate is an organic compound with the chemical formula C9H9NO4.[1][2] It is

the ethyl ester of 2-nitrobenzoic acid.[2][3]
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Identifier Value

IUPAC Name ethyl 2-nitrobenzoate[2][4]

Synonyms
Ethyl o-nitrobenzoate, Benzoic acid, 2-nitro-,

ethyl ester[2][3][4]

CAS Number 610-34-4[1][2][4][5]

Molecular Formula C9H9NO4[1][2][3][5]

Molecular Weight 195.17 g/mol [2][5]

InChI Key CPNMAYYYYSWTIV-UHFFFAOYSA-N[3][6]

SMILES
CCOC(=O)C1=CC=CC=C1--INVALID-LINK--

[O-][2]

Physical Properties
Ethyl 2-nitrobenzoate is a liquid or a low-melting solid at room temperature.[3][7] Its key

physical properties are summarized in the table below.

Property Value

Appearance Liquid or low melting solid[3][7]

Melting Point 26 - 30 °C[7][8]

Boiling Point
172 - 174 °C at 18 torr[5][7], 275 °C at 760

torr[8]

Density 1.272 g/cm³ (predicted)

Refractive Index 1.544[5]

Flash Point 126.1 °C[5]

Solubility

Soluble in organic solvents like ethanol,

acetone, and chloroform; limited solubility in

water.[9]

LogP 2.14 - 2.29[5][6]
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Chemical Properties and Reactivity
The chemical reactivity of ethyl 2-nitrobenzoate is primarily dictated by the nitro group and the

ester functional group. The electron-withdrawing nature of the nitro group deactivates the

benzene ring towards electrophilic substitution and directs incoming electrophiles to the meta

position.

A significant reaction of ethyl 2-nitrobenzoate is the reduction of the nitro group to an amino

group, which is a common transformation in the synthesis of various pharmaceuticals and other

fine chemicals.
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Workflow for the characterization of a chemical compound.

Spectral Data
Spectroscopic data is crucial for the structural elucidation and purity assessment of ethyl 2-
nitrobenzoate.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides information

about the different types of protons and their neighboring environments in the molecule.[2]

[10]

IR (Infrared) Spectroscopy: The IR spectrum shows characteristic absorption bands for the

functional groups present, such as the C=O of the ester and the N-O stretching of the nitro

group.[2][4]

MS (Mass Spectrometry): Mass spectrometry provides the molecular weight of the

compound and information about its fragmentation pattern, which aids in confirming the

structure.[2]

Experimental Protocols
The determination of the physical and chemical properties of ethyl 2-nitrobenzoate follows

standard laboratory procedures.

5.1. Melting Point Determination

The melting point can be determined using a capillary melting point apparatus. A small amount

of the solidified sample is packed into a capillary tube, which is then heated in a controlled

manner. The temperature range over which the sample melts is recorded.

5.2. Boiling Point Determination

The boiling point is determined by distillation. The compound is heated in a distillation

apparatus, and the temperature at which the liquid boils and its vapor condenses is recorded.

For measurements at reduced pressure, a vacuum pump is connected to the apparatus.

5.3. Spectroscopic Analysis
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NMR Spectroscopy: A solution of the sample in a deuterated solvent (e.g., CDCl₃) is

prepared and placed in an NMR tube. The spectrum is then acquired using an NMR

spectrometer.[11]

IR Spectroscopy: A thin film of the liquid sample is placed between two salt plates (e.g., NaCl

or KBr), or the sample is dissolved in a suitable solvent, and the IR spectrum is recorded

using an FTIR spectrometer.[4]

Mass Spectrometry: A dilute solution of the sample is introduced into the mass spectrometer,

where it is ionized, and the mass-to-charge ratio of the resulting ions is measured.

Reduction of Ethyl 2-nitrobenzoate

Ethyl 2-nitrobenzoate
(C9H9NO4)

Ethyl 2-aminobenzoate
(Ethyl anthranilate)

Reduction

Reducing Agent
(e.g., H2/Pd, Sn/HCl)

Click to download full resolution via product page

A key reaction of Ethyl 2-nitrobenzoate.

Safety and Handling
Handle ethyl 2-nitrobenzoate in accordance with good industrial hygiene and safety practices.

[1] It is recommended to use personal protective equipment such as safety glasses, gloves,

and a lab coat.[1] Ensure adequate ventilation when handling the compound.[1] Store in a

tightly closed container in a dry and well-ventilated place.[1]

Applications in Drug Development
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Ethyl 2-nitrobenzoate serves as a versatile building block in the synthesis of various

pharmaceutical compounds. Its primary utility lies in the subsequent reduction of the nitro

group to an amine, which can then be further functionalized. This makes it a precursor for the

synthesis of a wide range of heterocyclic compounds and other complex organic molecules

with potential biological activity.

Conclusion
This technical guide has provided a detailed overview of the core physical and chemical

properties of ethyl 2-nitrobenzoate. The tabulated data, along with the generalized

experimental workflows and reaction diagrams, offer a comprehensive resource for

researchers, scientists, and professionals in the field of drug development. A thorough

understanding of these properties is essential for the safe handling, effective use, and

successful application of this important chemical intermediate in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl 2-nitrobenzoate physical and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362548#ethyl-2-nitrobenzoate-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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